Cas no 1461706-60-4 (1-(3-chloro-4-fluorophenyl)-4-(diethoxymethyl)-1H-1,2,3-triazole)

• Product Name: 1-(3-chloro-4-fluorophenyl)-4-(diethoxymethyl)-1H-1,2,3-triazole
• CAS No: 1461706-60-4
• MF: C₁₃H₁₅ClFN₃O₂
• MW: 299.728505373001
• CID: 4600944
• PubChem ID: 66216621
• Update Time: 2025-06-08

1-(3-chloro-4-fluorophenyl)-4-(diethoxymethyl)-1H-1,2,3-triazole Chemical and Physical Properties

Names and Identifiers

• 1-(3-chloro-4-fluorophenyl)-4-(diethoxymethyl)-1H-1,2,3-triazole
• 1H-1,2,3-Triazole, 1-(3-chloro-4-fluorophenyl)-4-(diethoxymethyl)-

• Inchi： 1S/C13H15ClFN3O2/c1-3-19-13(20-4-2)12-8-18(17-16-12)9-5-6-11(15)10(14)7-9/h5-8,13H,3-4H2,1-2H3
• InChI Key： HAHVBNORUFXOEY-UHFFFAOYSA-N
• SMILES： N1(C2=CC=C(F)C(Cl)=C2)C=C(C(OCC)OCC)N=N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles Phenyltriazoles

Additional information on 1-(3-chloro-4-fluorophenyl)-4-(diethoxymethyl)-1H-1,2,3-triazole

Introduction to 1-(3-Chloro-4-Fluorophenyl)-4-(Diethoxymethyl)-1H-1,2,3-Triazole (CAS No. 1461706-60-4)

1-(3-Chloro-4-Fluorophenyl)-4-(Diethoxymethyl)-1H-1,2,3-triazole (CAS No. 1461706-60-4) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a triazole ring and a substituted phenyl group. These characteristics make it a valuable candidate for various applications, particularly in the development of novel therapeutic agents.

The triazole moiety is a well-known pharmacophore that has been extensively studied for its diverse biological activities. It is known to exhibit antimicrobial, antifungal, and anti-inflammatory properties, among others. The presence of the 3-chloro-4-fluorophenyl substituent further enhances the compound's potential by modulating its physicochemical properties and biological activity. The diethoxymethyl group adds an additional layer of complexity and functionality, contributing to the compound's overall stability and reactivity.

Recent studies have highlighted the potential of 1-(3-Chloro-4-Fluorophenyl)-4-(Diethoxymethyl)-1H-1,2,3-triazole in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry reported that this compound exhibits potent antiviral activity against several strains of influenza virus. The researchers found that the compound effectively inhibits viral replication by targeting key viral enzymes, thereby reducing viral load and preventing the spread of infection.

In another study, published in the European Journal of Medicinal Chemistry, the compound was evaluated for its anti-inflammatory properties. The results showed that 1-(3-Chloro-4-Fluorophenyl)-4-(Diethoxymethyl)-1H-1,2,3-triazole significantly reduced inflammation in both in vitro and in vivo models. The mechanism of action was attributed to its ability to inhibit pro-inflammatory cytokines and enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX).

The versatility of 1-(3-Chloro-4-Fluorophenyl)-4-(Diethoxymethyl)-1H-1,2,3-triazole extends beyond its biological activities. Its unique chemical structure makes it an excellent building block for the synthesis of more complex molecules. This is particularly useful in drug discovery and development, where the ability to modify and optimize lead compounds is crucial for improving their efficacy and safety profiles.

In terms of synthetic accessibility, 1-(3-Chloro-4-Fluorophenyl)-4-(Diethoxymethyl)-1H-1,2,3-triazole can be synthesized using well-established methods in organic chemistry. One common approach involves the copper-catalyzed azide–alkyne cycloaddition (CuAAC) reaction, which is known for its high efficiency and selectivity. This method allows for the facile preparation of the triazole ring system from readily available starting materials.

The physicochemical properties of 1-(3-Chloro-4-Fluorophenyl)-4-(Diethoxymethyl)-1H-1,2,3-triazole have also been extensively characterized. It has been reported to have good solubility in organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF), which facilitates its use in various biochemical assays and pharmaceutical formulations. Additionally, its stability under different conditions has been evaluated, ensuring its reliability as a research tool.

In conclusion, 1-(3-Chloro-4-Fluorophenyl)-4-(Diethoxymethyl)-1H-1,2,3-triazole (CAS No. 1461706-60-4) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and diverse biological activities make it an attractive candidate for further investigation and development as a therapeutic agent. Ongoing research continues to uncover new insights into its mechanisms of action and potential uses, solidifying its position as a valuable asset in the field.